Cas no 2639455-38-0 (2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-1,3-oxazole-4-carboxylic acid
• CAS No: 2639455-38-0
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 5642647
• PubChem ID: 165898872
• Update Time: 2025-06-28

2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-1,3-oxazole-4-carboxylic acid
• 2639455-38-0
• EN300-28228748
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C20H16N2O5/c1-22(19-21-17(11-26-19)18(23)24)20(25)27-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16H,10H2,1H3,(H,23,24)
• InChI Key： FBSOBXVIFPKFKO-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=NC(C(=O)O)=CO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-1,3-oxazole-4-carboxylic acid

Compound CAS No. 2639455-38-0: 2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-1,3-oxazole-4-carboxylic acid

The compound with CAS No. 2639455-38-0, known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-1,3-oxazole-4-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a methyl amino group, and a carboxylic acid moiety attached to a 1,3-oxazole ring system.

The Fmoc group is a well-known protecting group in peptide synthesis, offering excellent stability under various reaction conditions while being easily removable under specific acidic or basic conditions. The presence of this group in the compound suggests its potential application in peptide synthesis or as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of such protecting groups in improving the efficiency and yield of peptide-based drug discovery processes.

The 1,3-oxazole ring system is a heterocyclic structure that imparts unique electronic properties to the molecule. This ring system is known for its aromaticity and ability to participate in various chemical reactions, making it a valuable component in drug design and materials science. The carboxylic acid group attached to the oxazole ring further enhances the compound's versatility, enabling it to participate in esterification reactions or act as a hydrogen bond donor/acceptor in molecular interactions.

Recent advancements in synthetic chemistry have enabled the precise control of such complex molecules, allowing researchers to explore their properties in greater depth. For instance, studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory and anticancer properties. The combination of the Fmoc group and the oxazole ring system in this compound could potentially lead to novel therapeutic agents with enhanced bioavailability and efficacy.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and protecting group strategies. The use of modern catalytic methods and green chemistry principles has significantly improved the efficiency and sustainability of such syntheses. Researchers are increasingly focusing on optimizing these processes to reduce costs and minimize environmental impact.

The methyl amino group attached to the Fmoc moiety adds another layer of functionality to this compound. This group can act as a nucleophile or participate in hydrogen bonding interactions, making it suitable for applications in supramolecular chemistry or as a building block for more complex architectures. Recent research has also explored the use of such groups in metal coordination chemistry, where they can serve as ligands for transition metal complexes with potential applications in catalysis and sensing.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These tools allow researchers to gain detailed insights into the molecular interactions and stability of such compounds under various conditions.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-1,3-oxazole-4-carboxylic acid represents a versatile platform for exploring new chemical entities with potential applications across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to push the boundaries of synthetic chemistry and materials science.